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Compound of Interest

Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and comprehensive environmental impact studies on 2-Methoxy-2-
methylheptane are limited in publicly accessible literature. This guide synthesizes available
data for the compound and draws upon information from structurally similar and better-studied
fuel ethers, such as methyl tert-butyl ether (MTBE), to provide a predictive assessment of its
likely environmental fate and effects.

Executive Summary

2-Methoxy-2-methylheptane is a tertiary ether that has been identified as a potential high-
performance fuel additive, intended as a safer alternative to methyl tert-butyl ether (MTBE) due
to its lower water solubility.[1][2] Its primary application is to enhance the octane number of
gasoline, leading to improved combustion efficiency.[1] While specific ecotoxicological data is
sparse, hazard classifications indicate it is harmful to aquatic life with long-lasting effects.[3]
This document compiles the known properties of 2-Methoxy-2-methylheptane and
contextualizes its potential environmental impact by comparing it with other fuel oxygenates.[4]

[5]

Physical and Chemical Properties

Understanding the fundamental physical and chemical properties of a substance is crucial for
predicting its environmental distribution.[6] 2-Methoxy-2-methylheptane's higher molecular
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weight and lower water solubility compared to MTBE are key characteristics that suggest a
reduced risk of groundwater contamination.[1][7]

Property Value Source
Molecular Formula C9H200 [11[31[8]
Molecular Weight 144.25 g/mol [1][3]19]
Appearance Colorless liquid [8]
Boiling Point ~132-136 °C [8]
Density ~0.759 g/cm3 [8]

- Soluble in organic solvents;
Solubility N [11[71[8]
low water solubility

Environmental Fate and Transport

The environmental fate of a chemical describes its transport and transformation in the
environment.[6][10][11] For fuel ethers like 2-Methoxy-2-methylheptane, key pathways
include volatilization, leaching into groundwater, and biodegradation.

Volatilization

Given its classification as a flammable liquid and its use as a gasoline additive, 2-Methoxy-2-
methylheptane is expected to be volatile.[3][8] Similar to MTBE, if released to surface water or
soil, a significant portion would be expected to volatilize into the atmosphere.[12]

Soil Mobility and Leaching

A primary environmental concern with fuel oxygenates like MTBE has been their high mobility
in soil and the subsequent contamination of groundwater.[12][13][14][15] 2-Methoxy-2-
methylheptane was specifically proposed as an alternative to MTBE because its lower water
solubility is expected to reduce its potential for leaching and groundwater contamination.[1][2]
[7] However, its persistence and mobility in soil and groundwater systems require further
empirical study.
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Biodegradation

The biodegradability of fuel ethers is a critical factor in their environmental persistence. MTBE
is known for its slow degradation in the environment.[12][14] While specific biodegradation
studies for 2-Methoxy-2-methylheptane are not readily available, its structure as a tertiary
ether suggests it may also exhibit resistance to rapid biodegradation. The presence of ester
bonds in a polymer backbone has been shown to promote hydrolysis and facilitate breakdown,
a feature not present in simple ethers.[16]

Ecotoxicological Profile

The available information for 2-Methoxy-2-methylheptane indicates a clear hazard to aquatic
environments.

Aquatic Toxicity

According to aggregated GHS information from ECHA C&L Inventory notifications, 2-Methoxy-
2-methylheptane is classified as H412: Harmful to aquatic life with long lasting effects.[3] This
classification suggests that the substance can cause adverse effects to aquatic organisms after
prolonged exposure.

Human Health and Other Effects

The compound is also classified as a skin sensitizer (H317: May cause an allergic skin
reaction) and a flammable liquid (H226: Flammable liquid and vapor).[3] While one study notes
low toxicity, it emphasizes the need for safety precautions such as avoiding inhalation and
contact with skin and eyes.[8] An acute oral toxicity study in rats showed an LD50 of > 2,000
mg/kg bw, with signs of toxicity observed in the animals.[9] For comparison, chronic exposure
to MTBE in animals has resulted in effects on the central nervous system, liver, and kidneys.
[17]
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Hazard .
Code Description Source

Classification

) ) Harmful to aquatic life
_ Aquatic Chronic 3 ] )
Aquatic Hazard with long lasting [3]
(H412)
effects

. e : May cause an allergic
Skin Sensitization Skin Sens. 1B (H317) ) ) [3]
skin reaction

Flammable liquid and

Flammability Flam. Lig. 3 (H226) vapor [3]

Experimental Protocols

Standardized testing protocols, such as those established by the Organisation for Economic
Co-operation and Development (OECD), are essential for generating comparable and reliable
environmental data. Key protocols relevant to assessing the environmental impact of a
chemical like 2-Methoxy-2-methylheptane include:

o Ready Biodegradability (OECD 301): This series of tests (e.g., 301B CO2 Evolution Test)
evaluates the potential for a chemical to be rapidly biodegraded by microorganisms under
aerobic conditions.

» Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance
that is lethal to 50% of a test fish population (LC50) over a short period, typically 96 hours.

e Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity to
invertebrates by determining the concentration that immobilizes 50% of the tested Daphnia
(EC50) over 48 hours.

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This protocol
evaluates the effects of a substance on the growth of freshwater algae, providing a measure

of its toxicity to primary producers.

Visualizations
Environmental Risk Assessment Workflow
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The following diagram illustrates a generalized workflow for assessing the environmental risk of
a chemical substance, from initial data collection to risk characterization.
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Caption: A workflow for chemical environmental risk assessment.

Conclusion and Data Gaps

2-Methoxy-2-methylheptane is recognized as a potential fuel additive with properties
designed to mitigate the groundwater contamination issues associated with MTBE.[1][2]
However, its GHS classification as "harmful to aquatic life with long lasting effects" warrants
caution.[3] A significant data gap exists regarding its empirical ecotoxicity, biodegradability, and
environmental persistence. To conduct a thorough environmental risk assessment, further
research is critically needed, following standardized experimental protocols to determine its
precise impact on various environmental compartments and organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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